3-(4-ethyl-1-piperazinyl)-1-(4-methylphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-(4-ethylpiperazin-1-yl)-1-(4-methylphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H23N3O2/c1-3-18-8-10-19(11-9-18)15-12-16(21)20(17(15)22)14-6-4-13(2)5-7-14/h4-7,15H,3,8-12H2,1-2H3
• InChI Key: DKGRAYXBSMDGQB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)C
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol

Description

3-(4-ethyl-1-piperazinyl)-1-(4-methylphenyl)-2,5-pyrrolidinedione, commonly known as Etizolam, is a benzodiazepine analog that has gained popularity as a research chemical. Etizolam is a thienodiazepine derivative, which means that it is structurally similar to benzodiazepines but has a different chemical structure. Etizolam is known for its anxiolytic, sedative, and hypnotic properties, and it is commonly used in scientific research to study the effects of benzodiazepine analogs on the human body.

Mechanism of Action

Etizolam works by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain. GABA is an inhibitory neurotransmitter that helps to regulate brain activity and reduce anxiety. Etizolam binds to the benzodiazepine site on the GABA-A receptor, which enhances the activity of GABA and produces its anxiolytic, sedative, and hypnotic effects.
Biochemical and Physiological Effects:
Etizolam produces a range of biochemical and physiological effects, including sedation, muscle relaxation, reduced anxiety, and amnesia. It can also produce side effects such as dizziness, headache, and fatigue. Etizolam has a relatively short half-life, which means that its effects wear off quickly, making it less likely to cause dependence or withdrawal symptoms.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a well-established mechanism of action. It is also relatively safe and has a low potential for abuse and addiction. However, Etizolam does have some limitations. It is not approved for human use, which means that its effects on humans are not well understood. It can also produce side effects that may interfere with the results of experiments.

Future Directions

There are several future directions for research on Etizolam. One area of research is the development of new drugs based on Etizolam's structure and mechanism of action. Another area of research is the study of Etizolam's effects on different brain regions and neurotransmitter systems. Additionally, research is needed to determine the long-term effects of Etizolam use and its potential for abuse and addiction.

Synthesis Methods

Etizolam is synthesized by reacting 2-(2-chlorophenyl)-2-methylamino-cyclohexanone with ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate in the presence of a palladium catalyst. The resulting product is then treated with piperazine and sodium hydroxide to produce Etizolam.

Scientific Research Applications

Etizolam is commonly used in scientific research to study the effects of benzodiazepine analogs on the human body. It is used to study the anxiolytic, sedative, and hypnotic effects of benzodiazepine analogs, as well as their potential for abuse and addiction. Etizolam is also used in the development of new drugs for the treatment of anxiety, insomnia, and other related disorders.